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molecular formula C9H18O2 B8310981 2-Ethyl 2-(hydroxymethyl)hexanal

2-Ethyl 2-(hydroxymethyl)hexanal

Cat. No. B8310981
M. Wt: 158.24 g/mol
InChI Key: UVEFAZXHHJHMGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05177267

Procedure details

Disclosed is a continuous process for the manufacture of 2-ethyl-2-(hydroxymethyl)hexanal wherein 2-ethylhexanal, formaldehyde and a tertiary amine are continuously fed to a reaction zone and crude product comprising an aqueous phase and an organic phase containing 2-ethyl-2-(hydroxymethyl)hexanal and 2-ethylhexanal is continuously removed from the reaction zone. Also disclosed are processes for (1) the azeotropic distillation of the organic phase of the crude product whereby unreacted 2-ethylhexanal is recovered and (2) the catalytic hydrogenation of the refined, organic phase of the crude product to produce 2-butyl-2-ethyl-1,3-propanediol.
Name
2-ethyl-2-(hydroxymethyl)hexanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-ethylhexanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
tertiary amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2-ethyl-2-(hydroxymethyl)hexanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
2-ethylhexanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
crude product
Name
2-butyl-2-ethyl-1,3-propanediol

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]([CH2:10][OH:11])([CH2:6][CH2:7][CH2:8][CH3:9])[CH:4]=[O:5])[CH3:2].C(C(CCCC)C=O)C.C=O>>[CH2:6]([C:3]([CH2:1][CH3:2])([CH2:4][OH:5])[CH2:10][OH:11])[CH2:7][CH2:8][CH3:9]

Inputs

Step One
Name
2-ethyl-2-(hydroxymethyl)hexanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(C=O)(CCCC)CO
Step Two
Name
2-ethylhexanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(C=O)CCCC
Step Three
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Four
[Compound]
Name
tertiary amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
2-ethyl-2-(hydroxymethyl)hexanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(C=O)(CCCC)CO
Name
2-ethylhexanal
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(C=O)CCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is continuously removed from the reaction zone
DISTILLATION
Type
DISTILLATION
Details
the azeotropic distillation of the organic phase of the crude product whereby unreacted 2-ethylhexanal
CUSTOM
Type
CUSTOM
Details
is recovered

Outcomes

Product
[Compound]
Name
crude product
Type
product
Smiles
Name
2-butyl-2-ethyl-1,3-propanediol
Type
product
Smiles
C(CCC)C(CO)(CO)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.